Gadolinium oxide

• IUPAC Name: gadolinium(3+);oxygen(2-)
• InChI: InChI=1S/2Gd.3O/q2*+3;3*-2
• InChI Key: CMIHHWBVHJVIGI-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Gd+3].[Gd+3]
• Molecular Formula: Gd2O3
• DSSTOX Substance ID: DTXSID00912093
• Molecular Weight: 362.5 g/mol
• Physical Description: Hygroscopic powder; [Merck Index] Insoluble in water; [Hawley]
• CAS No.: 11129-31-0, 12064-62-9

Description

Gadolinium oxide, also known as gadolinium sesquioxide or gadolinium trioxide, is an inorganic compound with the chemical formula Gd₂O₃. It is one of the most commonly available forms of the rare-earth element gadolinium. This compound is typically found as a white, odorless powder and is known for its high melting point and insolubility in water . This compound is widely used in various scientific and industrial applications, including as a contrast agent in magnetic resonance imaging (MRI) and in the production of other gadolinium compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gadolinium oxide can be synthesized through several methods, including the thermal decomposition of gadolinium hydroxide, nitrate, carbonate, or oxalates . The general reaction involves heating these precursor compounds to high temperatures, resulting in the formation of gadolinium(III) oxide. For example:

• Thermal Decomposition of Gadolinium Hydroxide:

  $$\text{Gd(OH)}_3 \rightarrow \text{Gd}_2\text{O}_3 + 3\text{H}_2\text{O}$$Gd(OH)3​→Gd2​O3​+3H2​O

Industrial Production Methods: In industrial settings, gadolinium(III) oxide is often produced using precipitation-calcination technology. This involves precipitating gadolinium oxalate with oxalic acid, followed by separation, drying, and burning to obtain gadolinium(III) oxide . Another novel method involves citric acid-assisted ultrasonic spray pyrolysis, which has shown potential for industrial-scale production .

Chemical Reactions Analysis

Types of Reactions: Gadolinium oxide undergoes various chemical reactions, including:

• Oxidation and Reduction: this compound can be reduced to gadolinium metal using reducing agents such as hydrogen gas.
• Substitution: It reacts with hydroiodic acid to form gadolinium(III) iodide:

  $$\text{Gd}_2\text{O}_3 + 6\text{HI} \rightarrow 2\text{GdI}_3 + 3\text{H}_2\text{O}$$Gd2​O3​+6HI→2GdI3​+3H2​O

Common Reagents and Conditions:

• Acids: this compound dissolves readily in common mineral acids, such as hydrochloric acid and sulfuric acid, forming gadolinium salts .
• Carbon Dioxide: It reacts with carbon dioxide to form gadolinium carbonate .

Major Products:

• Gadolinium Salts: Formed by reaction with acids.
• Gadolinium Carbonate: Formed by reaction with carbon dioxide.

Scientific Research Applications

Gadolinium oxide has a wide range of applications in scientific research, including:

• Chemistry: Used as a raw material for various fluorescent compounds and as a catalyst in chemical reactions .
• Biology and Medicine: Utilized as a contrast agent in MRI due to its paramagnetic properties, which enhance the contrast of images . It is also used in neutron capture therapy for cancer treatment .
• Industry: Employed in the production of nuclear fuels, magnetic bubble materials, and screen-sensitivity increasing materials . It is also used in the glass and electronic industries .

Mechanism of Action

The mechanism by which gadolinium(III) oxide exerts its effects is primarily related to its paramagnetic properties. Gadolinium ions (Gd³⁺) have a high magnetic moment due to their seven unpaired electrons, making them effective in shortening the spin-lattice relaxation time (T1) in MRI . This results in a brighter signal on T1-weighted images, enhancing the contrast and clarity of the images . Additionally, gadolinium(III) oxide’s high X-ray attenuation coefficient makes it useful in X-ray computed tomography .

Comparison with Similar Compounds

Gadolinium oxide can be compared with other rare-earth oxides, such as:

• Europium(III) oxide (Eu₂O₃): Similar in structure but used primarily for its red phosphorescence in television and computer screens.
• Terbium(III) oxide (Tb₄O₇): Known for its green phosphorescence and used in solid-state devices and fluorescent lamps .

Uniqueness: this compound is unique due to its high magnetic susceptibility and its ability to act as a contrast agent in MRI, which is not a common property among other rare-earth oxides .